Cas no 455-26-5 (4-(Fluorosulfonyl)benzoic Acid)

• Product Name: 4-(Fluorosulfonyl)benzoic Acid
• CAS No: 455-26-5
• MF: C₇H₅FO₄S
• MW: 204.175604581833
• MDL: MFCD00007420
• CID: 329565
• PubChem ID: 67998
• Update Time: 2025-04-19

4-(Fluorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(fluorosulfonyl)-
• 4-(Fluorosulfonyl)Benzoic Acid
• 4-fluorosulfonylbenzoic acid
• C7H5FO4S
• p-(Fluorosulfonyl)benzoic acid
• CHEMBL101626
• DTXSID00196533
• Benzoic acid, 4-(fluorosulfonyl)-
• CS-0109865
• SCHEMBL7825255
• SY198269
• MFCD00007420
• 4-(Fluorosulfonyl)benzoic acid, 95%
• VS-0068
• 4-Fluorosulfonyl-benzoic acid
• D76950
• 2-(2,2-Dimethylpropoxy)-2,3-dihydro-1H-indene
• 4-FSB acid
• NS00043528
• 4-(fluorosulfonyl)- Benzoic acid
• p-fluor-osulfonylbenzoic acid
• DJUJJHDCOUPERR-UHFFFAOYSA-N
• 4-(Fluorosulphonyl)benzoic acid
• AKOS001025676
• EINECS 207-243-3
• FT-0632156
• Z56756006
• EN300-224401
• 455-26-5
• 4-(fluorosulfonyl)benzoate
• Benzoic acid, p-(fluorosulfonyl)-
• DB-051314
• 4-(FLUOROSULFONYL)BENZOICACID
• DTXCID40119024
• 4-(Fluorosulfonyl)benzoic Acid

• MDL： MFCD00007420
• Inchi： 1S/C7H5FO4S/c8-13(11,12)6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： DJUJJHDCOUPERR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 203.98925
• Monoisotopic Mass: 203.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 79.8A^2

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Melting Point: 272-273 °C (lit.)
• Boiling Point: 335.3±25.0 °C at 760 mmHg
• Flash Point: 120.5±22.6 °C
• Refractive Index: 1.545
• PSA: 71.44
• Solubility: Slightly soluble in water

4-(Fluorosulfonyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃